Cas no 2679948-41-3 (rac-tert-butyl (3R,4R)-3-{benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-{benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2679948-41-3
• MF: C₂₀H₂₈N₂O₅
• MW: 376.446725845337
• CID: 5619805
• PubChem ID: 165925658
• Update Time: 2025-07-09

rac-tert-butyl (3R,4R)-3-{benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679948-41-3
• EN300-28308900
• rac-tert-butyl (3R,4R)-3-{benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-4-hydroxypyrrolidine-1-carboxylate
• rac-tert-butyl (3R,4R)-3-{benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate

• InChI Key： VXCPQQCSSXMQRU-IAGOWNOFSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1N(C(=O)OCC=C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.19982200g/mol
• Monoisotopic Mass: 376.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.3Ų

Additional information on rac-tert-butyl (3R,4R)-3-{benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate

Professional Introduction to Rac-Tert-butyl (3R,4R)-3-{Benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2679948-41-3)

Rac-Tert-butyl (3R,4R)-3-{benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate, a compound with the CAS number 2679948-41-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered considerable attention for its potential applications in drug discovery and development.

The molecular structure of this compound features a pyrrolidine core, which is a common motif in biologically active molecules. The presence of multiple stereocenters, specifically at the 3R and 4R positions, underscores the importance of stereochemical purity in its synthesis and application. The tert-butyl group and the benzyl(prop-2-en-1-yloxy)carbonylamino moiety further enhance its structural complexity, contributing to unique physicochemical properties that may influence its pharmacokinetic behavior.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can facilitate asymmetric synthesis. The stereochemistry of Rac-Tert-butyl (3R,4R)-3-{benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate makes it a valuable intermediate in the synthesis of enantiomerically pure compounds. Such compounds are highly sought after in the pharmaceutical industry due to their improved efficacy and reduced side effects.

The benzyl(prop-2-en-1-yloxy)carbonylamino group is particularly noteworthy as it introduces both hydrophobic and hydrophilic elements into the molecule. This dual nature can be exploited to modulate solubility and bioavailability, critical factors in drug design. Additionally, the hydroxypyrrolidine scaffold is known to exhibit significant biological activity, making this compound a promising candidate for further investigation.

Recent studies have highlighted the role of pyrrolidine derivatives in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammation. The unique structural features of Rac-Tert-butyl (3R,4R)-3-{benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate position it as a versatile building block for the synthesis of novel therapeutic agents. Researchers have been exploring its potential as a precursor for drugs targeting enzyme inhibition and receptor binding.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, are employed to achieve the desired stereochemical configuration. These methods not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards.

One of the key challenges in working with such complex molecules is the optimization of their pharmacological properties. Researchers are employing computational modeling and high-throughput screening techniques to identify optimal analogs with enhanced activity and selectivity. These efforts are crucial in translating laboratory findings into viable therapeutic options for patients.

The safety profile of Rac-Tert-butyl (3R,4R)-3-{benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate is another critical aspect that has been extensively studied. Preliminary toxicology studies suggest that the compound exhibits low toxicity at relevant concentrations, making it a promising candidate for further development. However, comprehensive safety evaluations are necessary before it can be considered for clinical use.

In conclusion, Rac-Tert-butyl (3R,4R)-3-{benzyl(prop-2-en-1-yloxy)carbonylamino}-4-hydroxypyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its complex structure, unique stereochemistry, and potential biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.